Cas no 1807114-25-5 (4-Amino-2-phenylpyridine-6-acetic acid)

• Product Name: 4-Amino-2-phenylpyridine-6-acetic acid
• CAS No: 1807114-25-5
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 4899940
• Update Time: 2025-06-08

4-Amino-2-phenylpyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-phenylpyridine-6-acetic acid

• Inchi： 1S/C13H12N2O2/c14-10-6-11(8-13(16)17)15-12(7-10)9-4-2-1-3-5-9/h1-7H,8H2,(H2,14,15)(H,16,17)
• InChI Key： JSJORHWSUPDDLG-UHFFFAOYSA-N
• SMILES： OC(CC1=CC(=CC(C2C=CC=CC=2)=N1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2

Additional information on 4-Amino-2-phenylpyridine-6-acetic acid

4-Amino-2-phenylpyridine-6-acetic Acid: A Comprehensive Overview

4-Amino-2-phenylpyridine-6-acetic acid, also known by its CAS number 1807114-25-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug discovery and material science. In this article, we will delve into the structural properties, synthesis methods, pharmacological activities, and recent advancements related to 4-Amino-2-phenylpyridine-6-acetic acid.

The molecular structure of 4-Amino-2-phenylpyridine-6-acetic acid is characterized by a pyridine ring substituted with an amino group at position 4, a phenyl group at position 2, and an acetic acid moiety at position 6. This arrangement creates a molecule with both aromatic and aliphatic characteristics, making it versatile for various chemical reactions. The presence of the amino group introduces basicity, while the phenyl ring contributes to aromatic stability and potential for further substitution. The acetic acid group adds acidity and can serve as a reactive site for esterification or other functional group transformations.

Recent studies have focused on the synthesis of 4-Amino-2-phenylpyridine-6-acetic acid using environmentally friendly methods. Researchers have explored catalytic processes and green chemistry principles to optimize the synthesis pathway. For instance, a study published in the Journal of Organic Chemistry highlighted the use of microwave-assisted synthesis to enhance reaction efficiency and reduce production time. This approach not only improves yield but also minimizes waste, aligning with sustainable chemical practices.

The pharmacological properties of 4-Amino-2-phenylpyridine-6-acetic acid have been extensively studied. Preclinical trials indicate that this compound exhibits potential anti-inflammatory and antioxidant activities. A research team from the University of California reported that the compound demonstrates significant inhibition of cyclooxygenase (COX) enzymes, which are key players in inflammation. Furthermore, its ability to scavenge free radicals suggests applications in combating oxidative stress-related diseases.

In addition to its pharmacological applications, 4-Amino-2-phenylpyridine-6-acetic acid has shown promise in material science. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensor development. A study published in Angewandte Chemie demonstrated that the compound can act as a selective sensor for metal ions such as copper and zinc, offering potential applications in environmental monitoring.

The versatility of 4-Amino-2-phenylpyridine-6-acetic acid extends to its role as an intermediate in the synthesis of more complex molecules. Its functional groups provide multiple points for further modification, enabling the creation of derivatives with enhanced biological activity or specific targeting capabilities. For example, researchers have explored the use of this compound as a scaffold for developing new classes of antibiotics.

In conclusion, 4-Amino-2-phenylpyridine-6-acetic acid, CAS number 1807114